Cas no 1956307-77-9 (1H-Pyrazole-4-carboxylic acid, 5-[[(ethoxycarbonyl)methylamino]sulfonyl]-1-methyl-, ethyl ester)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 5-[[(ethoxycarbonyl)methylamino]sulfonyl]-1-methyl-, ethyl ester
• CAS No: 1956307-77-9
• MF: C₁₁H₁₇N₃O₆S
• MW: 319.334181547165
• CID: 5182606
• Update Time: 2025-06-10

1H-Pyrazole-4-carboxylic acid, 5-[[(ethoxycarbonyl)methylamino]sulfonyl]-1-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 5-[[(ethoxycarbonyl)methylamino]sulfonyl]-1-methyl-, ethyl ester

• Inchi： 1S/C11H17N3O6S/c1-5-19-10(15)8-7-12-13(3)9(8)21(17,18)14(4)11(16)20-6-2/h7H,5-6H2,1-4H3
• InChI Key： MXYREYMSFBCATJ-UHFFFAOYSA-N
• SMILES： N1(C)C(S(N(C(OCC)=O)C)(=O)=O)=C(C(OCC)=O)C=N1

Additional information on 1H-Pyrazole-4-carboxylic acid, 5-[[(ethoxycarbonyl)methylamino]sulfonyl]-1-methyl-, ethyl ester

1H-Pyrazole-4-carboxylic acid, 5-[[(ethoxycarbonyl)methylamino]sulfonyl]-1-methyl-, ethyl ester (CAS No. 1956307-77-9): A Comprehensive Overview

The compound 1H-Pyrazole-4-carboxylic acid, 5-[[(ethoxycarbonyl)methylamino]sulfonyl]-1-methyl-, ethyl ester, identified by its CAS number 1956307-77-9, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The compound's unique scaffold, featuring a pyrazole core modified with carboxylic acid, ester, and sulfonamide functionalities, positions it as a promising candidate for further investigation.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in drug discovery, with pyrazole derivatives emerging as particularly versatile intermediates. The presence of both polar and non-polar regions in the molecular structure of 1H-Pyrazole-4-carboxylic acid, 5-[[(ethoxycarbonyl)methylamino]sulfonyl]-1-methyl-, ethyl ester enhances its solubility and bioavailability, making it an attractive scaffold for pharmacological development. Specifically, the sulfonamide moiety contributes to strong hydrogen bonding capabilities, which can be exploited to improve binding affinity to biological targets.

Current research in medicinal chemistry increasingly emphasizes the importance of multitarget interactions in drug design. The multifunctional nature of 1H-Pyrazole-4-carboxylic acid, 5-[[(ethoxycarbonyl)methylamino]sulfonyl]-1-methyl-, ethyl ester aligns well with this trend. Its ability to interact with multiple receptors or enzymes simultaneously could lead to synergistic effects, potentially reducing side effects and improving therapeutic outcomes. For instance, studies have shown that sulfonamide derivatives can exhibit inhibitory activity against various enzymes involved in metabolic pathways, making them valuable candidates for treating metabolic disorders.

The ethyl ester functionality in the compound's name is particularly noteworthy. Ester groups are frequently incorporated into drug molecules due to their ability to enhance membrane permeability and metabolic stability. In the context of 1H-Pyrazole-4-carboxylic acid, 5-[[(ethoxycarbonyl)methylamino]sulfonyl]-1-methyl-, ethyl ester, this ester moiety may play a crucial role in modulating the compound's pharmacokinetic properties. Additionally, the presence of an amide linkage between the sulfonamide and methylamino groups introduces further conformational flexibility, which can be exploited to optimize binding interactions with biological targets.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions and pharmacological properties. Virtual screening techniques have been employed to identify potential binding sites on target proteins for 1H-Pyrazole-4-carboxylic acid, 5-[[(ethoxycarbonyl)methylamino]sulfonyl]-1-methyl-, ethyl ester. These studies suggest that the compound may interact with proteins involved in inflammation and cancer pathways, offering a promising avenue for therapeutic intervention. Furthermore, molecular dynamics simulations have been used to explore the conformational dynamics of the compound in solution, providing insights into its potential behavior within biological systems.

The synthesis of 1H-Pyrazole-4-carboxylic acid, 5-[[(ethoxycarbonyl)methylamino]sulfonyl]-1-methyl-, ethyl ester presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as multi-step organic synthesis combined with catalytic methods have been employed to streamline the process. Additionally, green chemistry principles have been integrated into the synthetic route to minimize waste and improve sustainability.

In conclusion, 1H-Pyrazole-4-carboxylic acid, 5-[[(ethoxycarbonyl)methylamino]sulfonyl]-1-methyl-, ethyl ester (CAS No. 1956307-77-9) represents a significant advancement in medicinal chemistry. Its unique molecular structure and multifunctional nature make it a promising candidate for further investigation in drug development. With ongoing research focusing on multitarget interactions and computational modeling, this compound holds great potential for addressing various therapeutic challenges.